Cas no 1428139-94-9 (6-(5-Methyl-2-thienyl)-6,7-dihydro-1,2-benzisoxazol-4(5H)-one)

• Product Name: 6-(5-Methyl-2-thienyl)-6,7-dihydro-1,2-benzisoxazol-4(5H)-one
• CAS No: 1428139-94-9
• MF: C₁₂H₁₁NO₂S
• MW: 233.286241769791
• CID: 4699889
• Update Time: 2025-06-08

6-(5-Methyl-2-thienyl)-6,7-dihydro-1,2-benzisoxazol-4(5H)-one Chemical and Physical Properties

Names and Identifiers

• 6-(5-methyl-2-thienyl)-6,7-dihydro-1,2-benzisoxazol-4(5H)-one
• T6021
• 6-(5-Methyl-2-thienyl)-6,7-dihydro-1,2-benzisoxazol-4(5H)-one

• Inchi： 1S/C12H11NO2S/c1-7-2-3-12(16-7)8-4-10(14)9-6-13-15-11(9)5-8/h2-3,6,8H,4-5H2,1H3
• InChI Key： UHRQLWAGKOUROW-UHFFFAOYSA-N
• SMILES： S1C(C)=CC=C1C1CC(C2C=NOC=2C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 297
• Topological Polar Surface Area: 71.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 6-(5-Methyl-2-thienyl)-6,7-dihydro-1,2-benzisoxazol-4(5H)-one

Comprehensive Overview of 6-(5-Methyl-2-thienyl)-6,7-dihydro-1,2-benzisoxazol-4(5H)-one (CAS No. 1428139-94-9)

The compound 6-(5-Methyl-2-thienyl)-6,7-dihydro-1,2-benzisoxazol-4(5H)-one (CAS No. 1428139-94-9) is a heterocyclic organic molecule featuring a unique fusion of thiophene and benzisoxazole moieties. Its structural complexity and functional diversity make it a subject of significant interest in pharmaceutical research, material science, and synthetic chemistry. The presence of both methylthienyl and dihydrobenzisoxazolone groups contributes to its potential applications in drug discovery, particularly in targeting neurological and inflammatory pathways.

Recent advancements in small-molecule therapeutics have highlighted the importance of heterocyclic scaffolds like 6-(5-Methyl-2-thienyl)-6,7-dihydro-1,2-benzisoxazol-4(5H)-one. Researchers are increasingly exploring its role as a kinase inhibitor or GPCR modulator, aligning with trends in precision medicine. The compound's lipophilicity and hydrogen-bonding capacity also make it a candidate for optimizing blood-brain barrier permeability, a critical factor in CNS drug development.

From a synthetic chemistry perspective, the benzisoxazolone core offers versatile reactivity for further derivatization. Modern catalyzed cross-coupling techniques, such as Suzuki-Miyaura reactions, can be employed to modify the thienyl substituent, enabling structure-activity relationship (SAR) studies. This adaptability addresses the growing demand for fragment-based drug design (FBDD) approaches in medicinal chemistry.

In material science applications, the π-conjugated system of this compound shows promise for organic electronic materials. Its electron-rich thiophene unit combined with the polar benzisoxazolone group could contribute to novel semiconducting polymers or photovoltaic materials, responding to the global push for sustainable energy solutions.

Analytical characterization of CAS 1428139-94-9 typically involves advanced techniques like HPLC-MS, NMR spectroscopy, and X-ray crystallography. These methods confirm the compound's purity and structural integrity, which are crucial for reproducible research outcomes. The growing emphasis on quality by design (QbD) in chemical manufacturing further underscores the need for such rigorous characterization.

Environmental and green chemistry considerations are increasingly shaping the synthesis of compounds like 6-(5-Methyl-2-thienyl)-6,7-dihydro-1,2-benzisoxazol-4(5H)-one. Recent developments in biocatalysis and flow chemistry offer more sustainable routes to such heterocycles, reducing waste generation and energy consumption while maintaining high yields.

The commercial availability of 1428139-94-9 through specialty chemical suppliers has facilitated broader research access. However, researchers should carefully evaluate supplier certifications and analytical data when sourcing this compound, as subtle impurities can significantly impact experimental results in sensitive applications like high-throughput screening.

Future research directions for this compound may explore its potential in proteolysis targeting chimeras (PROTACs) or as a covalent inhibitor scaffold. The integration of machine learning in molecular design could further unlock its therapeutic potential by predicting novel derivatives with optimized properties.